Cas no 2679832-32-5 (rac-(3R,4R)-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid
• CAS No: 2679832-32-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5644364
• PubChem ID: 165939941
• Update Time: 2025-10-05

rac-(3R,4R)-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273355
• rac-(3R,4R)-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid
• 2679832-32-5

• Inchi： 1S/C11H19NO3/c1-7(2)10-6-12(8(3)13)5-4-9(10)11(14)15/h7,9-10H,4-6H2,1-3H3,(H,14,15)/t9-,10-/m0/s1
• InChI Key： NPWNKXHLMXVKHL-UWVGGRQHSA-N
• SMILES： OC([C@H]1CCN(C(C)=O)C[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid

Professional Introduction to Rac-(3R,4R)-1-Acetyl-3-(Propan-2-yl)piperidine-4-Carboxylic Acid (CAS No. 2679832-32-5)

Rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2679832-32-5, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this piperidine derivative incorporates an acetyl group and a propan-2-yl substituent, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) involve meticulous attention to stereochemistry, ensuring the correct configuration of the piperidine ring. This is crucial for maintaining the biological activity of the compound, as stereochemical isomers often exhibit vastly different pharmacological properties. Advanced synthetic methodologies, including chiral resolution techniques and enantioselective catalysis, have been employed to achieve the desired stereochemical purity.

In recent years, rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) has been explored in the context of developing novel therapeutic agents. Its structural framework suggests potential interactions with various biological targets, making it a valuable scaffold for medicinal chemistry investigations. Researchers have been particularly interested in its ability to modulate neurotransmitter systems, which could have implications for treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of this compound is its role in the synthesis of more complex molecules. By serving as a key intermediate, rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) enables the construction of intricate pharmacophores with enhanced binding affinity and selectivity. This has led to several preclinical studies investigating its derivatives as potential leads for new drugs. The compound's versatility in chemical modification allows for the creation of libraries of analogs, facilitating high-throughput screening and rational drug design.

The pharmacological profile of rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) has been further elucidated through computational modeling and experimental validation. Molecular dynamics simulations have provided insights into its interactions with protein targets, highlighting key residues that contribute to its binding affinity. These findings have guided the optimization of lead compounds towards improved efficacy and reduced side effects. Additionally, in vitro studies have demonstrated promising results in terms of receptor occupancy and signal transduction pathways.

The development of rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) also aligns with broader trends in green chemistry and sustainable drug synthesis. Efforts have been made to streamline synthetic routes, minimizing waste and improving atom economy. These advancements not only enhance cost-effectiveness but also align with environmental stewardship principles. The adoption of continuous flow chemistry has further facilitated scalable production, ensuring a steady supply for research and commercial applications.

Future directions for rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) include exploring its potential in combination therapies and personalized medicine. The compound's structural features make it amenable to derivatization into prodrugs or targeted delivery systems, enhancing therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, leading to novel treatments for unmet medical needs.

In conclusion, rac-(3R,4R-1-acetyl-3-(propan-2-yl)piperidine-4-carboxylic acid) represents a promising candidate in pharmaceutical research due to its unique structural attributes and functional versatility. Its role as a key intermediate and potential therapeutic agent underscores its importance in advancing drug discovery efforts. As methodologies for synthesis and characterization continue to evolve, this compound is poised to play a significant role in the development of next-generation medications.